4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(6-cyclopropyl-2-methylpyrimidin-4-yl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C18H21N7/c1-12-22-15(13-2-3-13)10-16(23-12)24-6-8-25(9-7-24)18-14-4-5-19-17(14)20-11-21-18/h4-5,10-11,13H,2-3,6-9H2,1H3,(H,19,20,21)
• InChI Key: YODHLOZOYTVEFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3C=CN4)C5CC5
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are an essential base component of the genetic material of deoxyribonucleic acid (DNA) and have demonstrated various biological activities.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the condensation of certain compounds followed by cyclization. For example, the synthesis of 5-acetyl-4-aminopyrimidines involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido [2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as IR spectroscopy and NMR spectroscopy. For instance, the IR spectrum can provide information about the presence of functional groups, while the NMR spectrum can provide information about the types of hydrogen and carbon atoms present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound can be studied using various techniques. For example, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base affords pyrimidino [4,5-d][1,3]oxazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For example, the yield, melting point, and IR and NMR spectra can provide information about the compound’s physical and chemical properties.

Scientific Research Applications

Anticancer Applications

. . .

Molecular Docking Studies

. This suggests potential applications in the development of new drugs targeting this protein.

Gene Expression Studies

These compounds have been found to affect the expression of several genes. . This indicates potential applications in gene therapy and personalized medicine.

Apoptosis Induction

. . This suggests potential applications in the treatment of liver cancer.

Multi-Targeted Kinase Inhibition

. This suggests potential applications in the development of multi-targeted kinase inhibitors.

Cell Cycle Arrest

. This suggests potential applications in the development of new drugs that can halt the growth of cancer cells.

Anti-Diabetic Potential

. This suggests potential applications in the treatment of diabetes.

Development of CDK2 Inhibitors

. .

Mechanism of Action

Target of Action

The compound “4-cyclopropyl-2-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine” primarily targets Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, which is necessary for the kinase’s activity . This inhibition disrupts the progression of the cell cycle, particularly the transition from the G1 phase to the S phase .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle . By inhibiting CDK2, the compound prevents the progression of the cell cycle from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cells .

Result of Action

The inhibition of CDK2 by this compound leads to significant cellular effects. It can cause cell cycle arrest at the G1/S phase, preventing cells from proliferating . Additionally, it can induce apoptosis , or programmed cell death, in certain cell lines . This dual action against cell proliferation and survival makes it a promising candidate for cancer treatment .